Cas no 1807220-70-7 (Ethyl 2-chloro-3,6-diiodobenzoate)

• Product Name: Ethyl 2-chloro-3,6-diiodobenzoate
• CAS No: 1807220-70-7
• MF: C₉H₇ClI₂O₂
• MW: 436.412626504898
• CID: 4956509
• Update Time: 2025-05-19

Ethyl 2-chloro-3,6-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3,6-diiodobenzoate

• Inchi： 1S/C9H7ClI2O2/c1-2-14-9(13)7-5(11)3-4-6(12)8(7)10/h3-4H,2H2,1H3
• InChI Key： OIXMPXREYLQDGT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1C(=O)OCC)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-3,6-diiodobenzoate

Ethyl 2-chloro-3,6-diiodobenzoate (CAS No. 1807220-70-7): A Comprehensive Overview

Ethyl 2-chloro-3,6-diiodobenzoate (CAS No. 1807220-70-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This halogenated benzoate derivative is characterized by its unique molecular structure, which includes both chlorine and iodine substituents, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in Ethyl 2-chloro-3,6-diiodobenzoate applications due to its versatile reactivity and potential for creating novel compounds.

The chemical formula of Ethyl 2-chloro-3,6-diiodobenzoate is C9H7ClI2O2, with a molecular weight of approximately 420.41 g/mol. Its structure features an ethyl ester group attached to a benzoate ring that is substituted with chlorine at the 2-position and iodine atoms at the 3- and 6-positions. This arrangement not only enhances its stability but also provides multiple sites for further chemical modifications. The presence of iodine atoms makes this compound particularly useful in cross-coupling reactions, a hot topic in modern organic synthesis.

One of the most compelling aspects of Ethyl 2-chloro-3,6-diiodobenzoate is its role in the development of new pharmaceuticals. With the growing demand for innovative drugs to treat complex diseases, researchers are exploring halogenated compounds like this one for their potential biological activity. Recent studies have investigated its use as a building block for drug discovery, particularly in the synthesis of kinase inhibitors and antimicrobial agents. The compound's ability to undergo selective functionalization makes it a favorite among medicinal chemists.

In the agrochemical sector, Ethyl 2-chloro-3,6-diiodobenzoate has shown promise as a precursor for the synthesis of novel pesticides and herbicides. As the agricultural industry seeks more environmentally friendly solutions, this compound's unique properties offer opportunities for developing targeted crop protection agents with reduced ecological impact. Its halogen-rich structure allows for precise modifications that can enhance efficacy while minimizing non-target effects.

The material science community has also taken note of Ethyl 2-chloro-3,6-diiodobenzoate, particularly in the development of advanced polymers and liquid crystals. The iodine atoms in its structure can participate in various polymerization reactions, leading to materials with unique optical and electronic properties. This aligns with current trends in smart material development, where researchers are creating substances with responsive characteristics for use in sensors and displays.

From a synthetic chemistry perspective, Ethyl 2-chloro-3,6-diiodobenzoate serves as an excellent example of how strategic halogen placement can influence a molecule's reactivity. The compound's iodine atoms are particularly valuable for palladium-catalyzed reactions, which are fundamental to modern organic synthesis. This has led to increased interest from academic researchers studying reaction mechanisms and developing new catalytic systems.

The commercial availability of Ethyl 2-chloro-3,6-diiodobenzoate has improved in recent years, with several specialty chemical suppliers now offering it for research purposes. However, its synthesis still presents challenges that are the subject of ongoing investigation. Current research focuses on developing more efficient and sustainable production methods, reflecting the broader chemical industry's shift toward green chemistry principles.

Quality control is crucial when working with Ethyl 2-chloro-3,6-diiodobenzoate, as impurities can significantly affect its performance in subsequent reactions. Advanced analytical techniques such as HPLC and NMR spectroscopy are typically employed to ensure purity. This attention to quality aligns with the pharmaceutical industry's stringent requirements for chemical intermediates used in drug development.

Looking to the future, Ethyl 2-chloro-3,6-diiodobenzoate is poised to play an important role in several cutting-edge research areas. Its potential applications in medicinal chemistry, agrochemical development, and advanced materials make it a compound worth watching. As synthetic methodologies continue to evolve, we can expect to see even more innovative uses for this versatile chemical building block.

For researchers considering working with Ethyl 2-chloro-3,6-diiodobenzoate, it's important to note that proper handling procedures should always be followed, despite its non-classified status. Standard laboratory safety practices are sufficient for most applications, but consultation with material safety data sheets is recommended before use. The compound's stability under various conditions makes it relatively easy to work with compared to more sensitive halogenated compounds.

The scientific literature contains numerous examples of Ethyl 2-chloro-3,6-diiodobenzoate being used in innovative ways. Recent publications have demonstrated its utility in creating complex molecular architectures through sequential cross-coupling reactions. These developments highlight the compound's value in addressing current challenges in synthetic methodology and molecular design.

As interest in halogenated aromatic compounds continues to grow, Ethyl 2-chloro-3,6-diiodobenzoate stands out as a particularly interesting example. Its combination of chlorine and iodine substituents offers unique opportunities for selective functionalization, making it a powerful tool in the synthetic chemist's arsenal. The compound's versatility ensures it will remain relevant as new applications emerge in various fields of chemical research.